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Compound of Interest

Compound Name: 3-Aminothiophenol

Cat. No.: B145848 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 3-Aminothiophenol, tailored for researchers, scientists, and drug development

professionals. The information is compiled to ensure safe laboratory practices and to mitigate

the risks associated with this chemical.

Essential Safety and Hazard Information
3-Aminothiophenol is a hazardous chemical that requires careful handling to prevent

exposure and ensure a safe working environment.[1] It is classified as a substance that is

harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is known to cause severe

skin burns and serious eye damage, and may also lead to respiratory irritation.[1][3][4]

Additionally, it is a combustible liquid and is noted for its strong, unpleasant odor (stench).[1][4]

Key Hazards:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin (Category 4).[1]

Skin Corrosion/Irritation: Causes severe skin burns (Category 1).[1]

Eye Damage/Irritation: Causes serious eye damage (Category 1).[1]

Respiratory Irritation: May cause respiratory system irritation.[1]

Flammability: Combustible liquid.[1][4]
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Other: Possesses a strong, unpleasant stench.[1][4]

Quantitative Data Summary

Property Value Source

CAS Number 22948-02-3 [1]

Molecular Formula C6H7NS [2]

Molecular Weight 125.19 g/mol [2]

Appearance Light yellow to brown liquid [2][4]

Density 1.179 g/mL at 25 °C [2]

Flash Point 79 °C (174.2 °F) - closed cup

Boiling Point 140 - 145 °C at 21 hPa [3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure to 3-Aminothiophenol.
The following PPE is mandatory when handling this chemical.

PPE Requirements
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PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Double-gloving is

recommended.

Protects against skin contact

and absorption, which can

cause severe burns.[1][5]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Provides protection from

splashes that can cause

severe eye damage.[1][6]

Body Protection

A chemical-resistant laboratory

coat. An apron or coveralls

may be necessary for larger

quantities.

Protects skin and personal

clothing from contamination

and burns.[1][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a suitable filter

(e.g., type ABEK (EN14387)) is

required if working outside a

fume hood or if there is a risk

of inhalation.

Protects against inhalation of

harmful vapors that can cause

respiratory irritation.[1]

Footwear
Closed-toe shoes made of a

non-permeable material.

Protects feet from potential

spills.[5]

Logical Relationship of Hazards to PPE
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Hazards of 3-Aminothiophenol
Required Personal Protective Equipment

Skin Corrosion &
 Dermal Toxicity

Chemical Resistant Gloves
(Double Gloved)protects skin

Lab Coat &
 Apron

protects body

Severe Eye Damage

Safety Goggles &
 Face Shield

protects eyes/face

Inhalation Toxicity &
 Respiratory Irritation

Respiratory Protection
(e.g., ABEK filter)prevents inhalation

Combustibility & Splashes
protects from splashes

protects from splashes

Click to download full resolution via product page

Caption: Relationship between 3-Aminothiophenol hazards and required PPE.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Aminothiophenol is crucial for safety. This involves

procedures before, during, and after handling the chemical.

A. Pre-Handling Procedures

Risk Assessment: Conduct a thorough risk assessment for the specific experiment or

procedure.

Information Review: Review the Safety Data Sheet (SDS) for 3-Aminothiophenol.

Emergency Equipment Check: Ensure that a safety shower, eyewash station, and a spill kit

are readily accessible and in working order.[1]

Ventilation: All handling of 3-Aminothiophenol must be performed in a properly functioning

chemical fume hood to minimize inhalation exposure.[7]
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PPE Donning: Put on all required PPE as specified in the table above before entering the

designated handling area.

B. Handling Procedures

Designated Area: Conduct all work in a designated area within the fume hood.

Weighing and Transferring: When weighing or transferring the liquid, do so carefully to avoid

splashes and the generation of aerosols.

Keep Containers Closed: Keep containers of 3-Aminothiophenol tightly closed when not in

use.[4]

Avoid Incompatible Materials: Keep away from acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[1] Also, keep away from heat, sparks, and

open flames.[1][4]

C. Post-Handling Procedures

Decontamination: Decontaminate all surfaces, glassware, and equipment that have come

into contact with 3-Aminothiophenol.

PPE Doffing: Remove PPE carefully in the correct order to avoid cross-contamination.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][3] Do not eat, drink, or smoke in the laboratory.[1]

Storage: Store 3-Aminothiophenol in a dry, cool, and well-ventilated place, in a tightly

closed container.[1][4]

Emergency and Disposal Plans
A. Spill Response Plan

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.
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Control Ignition Sources: Remove all sources of ignition from the area.[1]

Containment: For small spills, absorb the chemical with an inert absorbent material such as

sand, silica gel, or universal binder.[1] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, closed, and labeled

container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

Large Spills: For large spills, evacuate the laboratory and contact the institution's emergency

response team.

B. First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][4]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin with plenty of water and

shower. Seek immediate medical attention.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

C. Waste Disposal Plan

Waste Segregation: All waste containing 3-Aminothiophenol, including contaminated PPE

and absorbent materials, must be segregated from general laboratory waste.
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Waste Collection: Collect all 3-Aminothiophenol waste in a designated, properly labeled,

and sealed hazardous waste container.

Disposal: Dispose of the hazardous waste through an approved waste disposal plant,

following all local, state, and federal regulations.[1][3][4] Do not dispose of it down the drain.

[7]

Workflow for Safely Handling 3-Aminothiophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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